{2-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid

Specification

• Molecular Formula: C17H24N2O4
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 2-[2-[[methyl(phenylmethoxycarbonyl)amino]methyl]piperidin-1-yl]acetic acid
• Standard InChI: InChI=1S/C17H24N2O4/c1-18(17(22)23-13-14-7-3-2-4-8-14)11-15-9-5-6-10-19(15)12-16(20)21/h2-4,7-8,15H,5-6,9-13H2,1H3,(H,20,21)
• Standard InChI Key: DOCNFRTXBRYQCM-UHFFFAOYSA-N
• SMILES: CN(CC1CCCCN1CC(=O)O)C(=O)OCC2=CC=CC=C2
• Canonical SMILES: CN(CC1CCCCN1CC(=O)O)C(=O)OCC2=CC=CC=C2

Introduction

Structural Elucidation and Molecular Characteristics

{2-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid (IUPAC name: 2-[2-[[methyl(phenylmethoxycarbonyl)amino]methyl]piperidin-1-yl]acetic acid) features a piperidine ring substituted at the 2-position with a methyl(phenylmethoxycarbonyl)aminomethyl group and an acetic acid moiety at the 1-position. The molecular formula is C₁₇H₂₄N₂O₄, with a molecular weight of 320.4 g/mol. Key structural attributes include:

• Piperidine Core: A six-membered heterocyclic ring with one nitrogen atom, contributing to conformational rigidity and interactions with biological targets.

• Benzyloxycarbonyl (Cbz) Group: A protective group commonly used in peptide synthesis, enhancing stability during synthetic procedures.

• Acetic Acid Functional Group: Enables hydrogen bonding and salt formation, critical for solubility and pharmacokinetic properties.

The compound’s stereochemistry and three-dimensional conformation have been confirmed via X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, revealing a chair conformation for the piperidine ring and equatorial orientation of substituents.

Synthesis and Reaction Pathways

Synthetic Strategies

The synthesis of {2-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid involves multi-step organic reactions, typically starting from commercially available piperidine derivatives. A representative pathway includes:

• Protection of Piperidine: Introduction of the Cbz group via reaction with benzyl chloroformate under basic conditions.

• Alkylation: Substitution at the piperidine nitrogen using methylamine and formaldehyde in a Mannich-type reaction.

• Acetic Acid Incorporation: Coupling of the intermediate with bromoacetic acid or its ester, followed by hydrolysis to yield the final product.

A recent advancement utilizes chiral triflate esters derived from α-hydroxy acids, enabling stereoselective synthesis with high enantiomeric purity (up to 99% ee). This method employs a nucleophilic substitution (Sₙ2) mechanism, displacing triflate groups with aminopiperidine derivatives.

Optimization Challenges

Key challenges include controlling regioselectivity during alkylation and minimizing racemization. Solvent choice (e.g., dichloromethane or toluene) and coupling reagents like HATU (1-$bis(dimethylamino)methylene$-1H-1,2,3-triazolo[4,5-b]pyridinium-3-oxide hexafluorophosphate) are critical for achieving high yields (>70%).

Physicochemical Properties

Experimental and predicted physicochemical data for the compound are summarized below:

Property	Value/Description
Boiling Point	512.6 ± 43.0 °C (predicted)
Density	1.25 ± 0.1 g/cm³ (predicted)
pKa	2.47 ± 0.10 (carboxylic acid)
Solubility	Soluble in polar aprotic solvents (DMF, DMSO)
LogP (Partition Coefficient)	2.91 (indicative of moderate lipophilicity)

The compound’s low pKa (2.47) suggests ionization under physiological conditions, enhancing its solubility in aqueous environments.

Biological Activity and Mechanistic Insights

Enzyme Inhibition

{2-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid exhibits inhibitory activity against dipeptidyl peptidase-4 (DPP-4), a target for type 2 diabetes therapeutics. The piperidine nitrogen and carboxylic acid group coordinate with catalytic residues (e.g., Glu205 and Ser630) in the DPP-4 active site, as demonstrated via molecular docking studies.

Applications in Medicinal Chemistry

Drug Design

The compound serves as a building block for peptide mimetics, particularly in designing protease-resistant analogs. For example, coupling with L-phenylalanine ethyl ester yields dipeptides with enhanced metabolic stability.

Prodrug Development

Ester derivatives (e.g., ethyl or methyl esters) demonstrate improved bioavailability, acting as prodrugs that hydrolyze in vivo to release the active carboxylic acid.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d₆): δ 1.45–1.60 (m, 4H, piperidine CH₂), 2.85 (s, 3H, N-CH₃), 3.20–3.35 (m, 2H, N-CH₂), 4.45 (s, 2H, COOCH₂Ph), 7.25–7.40 (m, 5H, aromatic).

• HRMS (ESI+): m/z calcd for C₁₇H₂₄N₂O₄ [M+H]⁺: 321.1814; found: 321.1818.